![molecular formula C10H20Cl2N2O B6191915 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one dihydrochloride CAS No. 2648941-33-5](/img/no-structure.png)
1-[(piperidin-4-yl)methyl]pyrrolidin-2-one dihydrochloride
Description
1-[(piperidin-4-yl)methyl]pyrrolidin-2-one dihydrochloride is a heterocyclic compound with the empirical formula C9H16N2O . It is a solid substance and is part of a collection of unique chemicals provided by Sigma-Aldrich for early discovery researchers .
Synthesis Analysis
The synthesis of piperidine derivatives, including this compound, involves various intra- and intermolecular reactions . These reactions lead to the formation of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES string O=C1CCCN1C2CCNCC2 . The InChI key for this compound is CCWNMBJRWFCCOD-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a solid . Its molecular weight is 168.24 . More detailed physical and chemical properties are not available in the retrieved sources.Safety and Hazards
Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals . The company does not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity . All sales are final . The product is classified as a Combustible Solid under the Storage Class Code 11 .
Future Directions
Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one dihydrochloride, is an important task of modern organic chemistry . The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety . This suggests that there is ongoing interest and future potential in the study and application of these compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one dihydrochloride involves the reaction of piperidine with pyrrolidin-2-one in the presence of a suitable reagent to form the desired product. The piperidine is first reacted with formaldehyde to form 4-piperidinemethanol, which is then reacted with pyrrolidin-2-one to form the target compound. The dihydrochloride salt is then formed by reacting the product with hydrochloric acid.", "Starting Materials": ["Piperidine", "Formaldehyde", "Pyrrolidin-2-one", "Hydrochloric acid"], "Reaction": ["Step 1: Piperidine is reacted with formaldehyde in the presence of a suitable reagent to form 4-piperidinemethanol.", "Step 2: 4-piperidinemethanol is reacted with pyrrolidin-2-one in the presence of a suitable reagent to form 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one.", "Step 3: The product from step 2 is reacted with hydrochloric acid to form the dihydrochloride salt of 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one."] } | |
CAS RN |
2648941-33-5 |
Molecular Formula |
C10H20Cl2N2O |
Molecular Weight |
255.2 |
Purity |
95 |
Origin of Product |
United States |
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